Cas no 2171529-04-5 (2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid
• CAS No: 2171529-04-5
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6258407
• PubChem ID: 165575614
• Update Time: 2025-05-23

2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid
• 2171529-04-5
• 2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-(thiophen-2-yl)acetic acid
• EN300-1559367

• Inchi： 1S/C27H26N2O5S/c30-24(29-25(26(31)32)23-10-5-11-35-23)14-16-12-17(13-16)28-27(33)34-15-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-11,16-17,22,25H,12-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ISVBCUAXIYWLPE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(CC1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 133Ų

Additional information on 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid

Recent Advances in the Study of 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid (CAS: 2171529-04-5)

The compound 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid (CAS: 2171529-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and thiophene moieties, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in peptide synthesis and modification, making it a valuable tool for researchers.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential biological activities. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and purity. Additionally, computational modeling has provided insights into its conformational dynamics and interactions with biological targets, offering a foundation for further exploration.

One of the key findings from recent research is the compound's ability to act as a versatile building block in the synthesis of peptide-based therapeutics. Its cyclobutyl ring introduces rigidity into peptide structures, which can enhance binding affinity and selectivity for target proteins. The thiophene moiety, on the other hand, contributes to the compound's pharmacokinetic properties, such as improved solubility and metabolic stability. These attributes make it an attractive candidate for the development of novel drugs targeting a range of diseases, including cancer and infectious diseases.

In vitro and in vivo studies have further elucidated the compound's pharmacological profile. Preliminary results indicate that it exhibits low cytotoxicity and favorable bioavailability, suggesting its potential for clinical translation. Researchers are also exploring its use in combination therapies, where its unique chemical properties could synergize with existing drugs to enhance therapeutic efficacy. However, further studies are needed to fully understand its mechanism of action and optimize its therapeutic potential.

The integration of this compound into drug discovery pipelines highlights its significance in advancing medicinal chemistry. Its modular design allows for facile modification, enabling the creation of derivatives with tailored properties. This flexibility is particularly valuable in addressing challenges such as drug resistance and off-target effects, which are critical considerations in modern drug development.

In conclusion, 2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-(thiophen-2-yl)acetic acid (CAS: 2171529-04-5) represents a promising avenue for research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable tool for the development of next-generation therapeutics. Continued investigation into its properties and applications will undoubtedly contribute to the advancement of the field and the discovery of innovative treatments for complex diseases.